2-((2,4-dichlorobenzyl)thio)-3-phenethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(2,4-dichlorophenyl)methylsulfanyl]-3-(2-phenylethyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18Cl2N2OS2/c22-16-7-6-15(17(23)12-16)13-28-21-24-18-9-11-27-19(18)20(26)25(21)10-8-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
• InChI Key: JQAYRNPWOSSHTI-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)CCC3=CC=CC=C3)SCC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H18Cl2N2OS2
• Molecular Weight: 449.4 g/mol

Description

The compound “2-((2,4-dichlorobenzyl)thio)-3-phenethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one” is a unique chemical with the linear formula C22H16Cl2N2OS. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Antitubercular Activity

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Cytotoxicity Assessment

• The active compounds were also evaluated for cytotoxicity against four cell lines. .

Mycobacterial Cyt bd Oxidase Inhibition

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Mechanism of Action

Target of Action

The primary targets of this compound are Mycobacteria, including Mycobacterium tuberculosis H37Ra (ATCC 25177) and Mycobacterium bovis BCG (ATCC 35743) . These bacteria are the causative agents of tuberculosis, a serious infectious disease.

Mode of Action

It has been observed to have significant antimycobacterial activity . This suggests that it may interact with key proteins or enzymes in the bacteria, inhibiting their function and leading to bacterial death.

Result of Action

The compound exhibits significant antimycobacterial activity, with some derivatives showing minimum inhibitory concentrations (MIC) in the range of 6–8 μM . This indicates that the compound is effective at low concentrations, suggesting a potent action against Mycobacteria.